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Core Science & Biosynthesis
Protocols & Analytical Methods
Application Note: Solution-Phase Peptide Coupling Utilizing 2-Methylpropyl 2-Aminopropanoate Hydrochloride
Application Note: Solution-Phase Peptide Coupling Utilizing 2-Methylpropyl 2-Aminopropanoate Hydrochloride
Introduction & Strategic Rationale
2-Methylpropyl 2-aminopropanoate hydrochloride (commonly known as L-alanine isobutyl ester hydrochloride, or H-Ala-OiBu·HCl) is a highly versatile C-terminal protected amino acid building block. The isobutyl ester modification provides enhanced lipophilicity and steric shielding compared to standard methyl or ethyl esters, making it particularly valuable in the synthesis of prodrugs, peptidomimetics, and hydrophobic peptide fragments.
As a hydrochloride salt, this compound boasts extended shelf stability and resistance to premature degradation. However, its salt form requires precise stoichiometric neutralization during the coupling phase to liberate the free primary amine, ensuring efficient nucleophilic attack and high-yield aminolysis.
Mechanistic Causality & Reagent Selection
To couple an N-protected amino acid (e.g., Fmoc-AA-OH or Boc-AA-OH) to H-Ala-OiBu·HCl, the selection of the activation system is critical. Uronium/aminium salts, specifically HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate), represent the gold standard for maximizing yield while suppressing epimerization[1].
HATU does not react directly with the incoming amine; rather, it functions as a high-energy activation system that generates a highly reactive OAt-active ester in situ[2]. The presence of the 1-hydroxy-7-azabenzotriazole (HOAt) leaving group accelerates the coupling reaction and minimizes the risk of racemization at the activated alpha-carbon[1].
Because H-Ala-OiBu is supplied as an HCl salt, the reaction demands a tertiary amine base—typically N,N-Diisopropylethylamine (DIPEA) . DIPEA is selected over weaker bases because it serves a critical multi-part role[2]:
-
Deprotonation: It deprotonates the carboxylic acid of the N-protected amino acid to initiate nucleophilic attack on HATU.
-
Neutralization: It neutralizes the hydrochloride salt of the isobutyl alaninate, liberating the free amine.
-
Catalytic Environment: It maintains the optimal basic environment required for the uronium activation pathway.
Caption: Reagent stoichiometry and workflow for HATU-mediated solution-phase coupling.
Step-by-Step Methodology: Solution-Phase Coupling
This protocol is designed as a self-validating system. By strictly controlling the pre-activation time and utilizing targeted sequential washes during workup, researchers can isolate high-purity dipeptides without immediate need for preparative HPLC.
Phase 1: Preparation of the Activation Complex
-
In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the N-protected amino acid (1.0 eq) and HATU (1.2 eq) in anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) to achieve a concentration of 0.1–0.2 M[1].
-
Add DIPEA (3.0–4.0 eq) dropwise to the mixture. Causality Note: 1.0 eq is consumed to deprotonate the carboxylic acid, 1.0 eq is required to neutralize the H-Ala-OiBu·HCl salt, and the remainder drives the activation.
-
Stir the mixture at room temperature for exactly 1 to 2 minutes. This "Pre-Activation Rule" maximizes the concentration of the highly reactive OAt-active ester before introducing the amine, preventing side reactions[2].
Phase 2: Amine Neutralization and Coupling
-
In a separate vial, dissolve 2-Methylpropyl 2-aminopropanoate hydrochloride (1.1–1.2 eq) in a minimal volume of anhydrous DMF.
-
Add the dissolved amine solution dropwise to the pre-activated ester mixture.
-
Allow the reaction to stir at room temperature under an inert atmosphere (nitrogen or argon) for 1 to 18 hours[1]. Monitor reaction progression via TLC or LC-MS until the active ester is fully consumed.
Phase 3: Targeted Work-up and Extraction
-
Upon completion, dilute the reaction mixture with an organic extraction solvent, typically Ethyl Acetate (EtOAc) or DCM.
-
Wash the organic layer sequentially to systematically remove specific byproducts[1][3]:
-
2x with 1N HCl or 5% KHSO4: Removes unreacted H-Ala-OiBu, excess DIPEA, and basic impurities.
-
2x with saturated aqueous NaHCO3: Removes unreacted carboxylic acid, the HOAt leaving group, and acidic byproducts.
-
1x with Brine: Breaks emulsions and pre-dries the organic phase.
-
-
Dry the organic phase over anhydrous sodium sulfate (Na2SO4). Filter and concentrate under reduced pressure to yield the crude peptide ester.
Caption: Sequential liquid-liquid extraction workflow for solution-phase peptide workup.
Quantitative Data Presentation
The following table summarizes the stoichiometric and environmental parameters required for a self-validating, high-yield coupling reaction.
| Parameter | Reagent / Condition | Equivalents / Value | Mechanistic Rationale |
| Carboxylic Acid | Fmoc-AA-OH / Boc-AA-OH | 1.0 eq | Serves as the limiting reagent to prevent waste of complex building blocks. |
| Amine Component | H-Ala-OiBu·HCl | 1.1 - 1.2 eq | A slight excess ensures complete consumption of the activated acid ester. |
| Coupling Reagent | HATU | 1.2 eq | Drives complete conversion to the OAt-active ester without excessive byproduct formation. |
| Base | DIPEA | 3.0 - 4.0 eq | Neutralizes the HCl salt, deprotonates the acid, and drives the uronium activation pathway. |
| Solvent | Anhydrous DMF or DCM | 0.1 - 0.2 M | Solubilizes all components; DMF is preferred for highly polar or aggregation-prone sequences. |
| Pre-Activation | Room Temperature | 1 - 2 minutes | Prevents over-activation and side reactions while ensuring high active ester concentration. |
| Reaction Time | Room Temperature | 1 - 18 hours | Sequence-dependent; sterically hindered acids (e.g., Val, Ile) require longer coupling times. |
References
-
Title: HATU and HBTU Peptide Coupling: Mechanism and Bench Utility Source: Peptide Chemistry URL: [Link] (Cited as[2])
-
Title: Supporting Information - Macrocyclization and Peptide Coupling Source: The Royal Society of Chemistry (RSC) URL: [Link] (Cited as[3])
Sources
Application Note: Enzymatic Resolution of 2-Methylpropyl 2-aminopropanoate Hydrochloride for Pharmaceutical Synthesis
Application Note: Enzymatic Resolution of 2-Methylpropyl 2-aminopropanoate Hydrochloride for Pharmaceutical Synthesis
Introduction: The Critical Role of Chirality in Drug Development
In the pharmaceutical industry, the stereochemistry of a drug molecule is of paramount importance, as different enantiomers can exhibit significantly different pharmacological activities, metabolic pathways, and toxicological profiles.[1] The synthesis of enantiomerically pure active pharmaceutical ingredients (APIs) is therefore a critical aspect of drug development. Enzymatic kinetic resolution has emerged as a powerful and environmentally sustainable method for the preparation of chiral compounds, offering high enantioselectivity under mild reaction conditions.[2][3]
This application note provides a detailed guide to the enzymatic resolution of 2-Methylpropyl 2-aminopropanoate hydrochloride, the isobutyl ester of alanine hydrochloride. This compound is a valuable chiral building block for the synthesis of various pharmaceuticals. We will explore the use of lipases, particularly Candida antarctica Lipase B (CAL-B), a versatile and highly selective biocatalyst, for this resolution.[4][5][6] The protocols and insights provided herein are intended for researchers, scientists, and professionals in drug development seeking to implement efficient and reliable enzymatic resolution techniques.
Principle of Enzymatic Kinetic Resolution
Enzymatic kinetic resolution is based on the principle that an enzyme can differentiate between the two enantiomers of a racemic substrate, catalyzing the transformation of one enantiomer at a much higher rate than the other.[2] In the case of a racemic amino acid ester, a lipase can selectively hydrolyze one enantiomer to the corresponding carboxylic acid, leaving the other enantiomer as the unreacted ester.[7][8] This difference in reaction rates allows for the separation of the two enantiomers, ideally yielding both the unreacted ester and the product acid with high enantiomeric excess (e.e.) when the reaction is stopped at approximately 50% conversion.
The enantioselectivity of the enzyme is a key factor in the success of the resolution and is often quantified by the enantiomeric ratio (E). A high E value indicates a high degree of discrimination between the enantiomers by the enzyme.[9][10]
The Biocatalyst of Choice: Candida antarctica Lipase B (CAL-B)
Candida antarctica Lipase B (CAL-B) is a widely used and highly effective biocatalyst for the resolution of a broad range of chiral compounds, including amino acid esters.[4][5][6][11] Its high enantioselectivity, broad substrate specificity, and stability in organic solvents make it an ideal choice for industrial applications.[5][6] CAL-B is often used in an immobilized form, which facilitates its recovery and reuse, thereby improving the cost-effectiveness of the process.
Experimental Workflow for Enzymatic Resolution
The following diagram illustrates the general workflow for the enzymatic resolution of 2-Methylpropyl 2-aminopropanoate hydrochloride.
Caption: Workflow for the enzymatic resolution of 2-Methylpropyl 2-aminopropanoate HCl.
Detailed Protocol: Enzymatic Resolution of 2-Methylpropyl 2-aminopropanoate Hydrochloride
This protocol is designed for the kinetic resolution of racemic 2-Methylpropyl 2-aminopropanoate hydrochloride using immobilized Candida antarctica Lipase B (CAL-B).
Materials:
-
Racemic 2-Methylpropyl 2-aminopropanoate hydrochloride
-
Immobilized Candida antarctica Lipase B (e.g., Novozym 435®)
-
Organic solvent (e.g., Diisopropyl ether, Methyl tert-butyl ether (MTBE))
-
Phosphate buffer (0.1 M, pH 7.0)
-
Saturated sodium bicarbonate (NaHCO₃) solution
-
1 M Hydrochloric acid (HCl)
-
Ethyl acetate
-
Anhydrous sodium sulfate (Na₂SO₄)
-
Reaction vessel with magnetic stirrer and temperature control
Protocol:
-
Substrate Preparation (In situ Free Amine Generation):
-
Dissolve racemic 2-Methylpropyl 2-aminopropanoate hydrochloride (1.0 eq) in a mixture of the chosen organic solvent (e.g., diisopropyl ether, 10-20 mL per gram of substrate) and a minimal amount of water.
-
Carefully add saturated sodium bicarbonate solution dropwise with stirring until the pH of the aqueous phase is approximately 7.5-8.0. This step is crucial to neutralize the hydrochloride and generate the free amine in situ, which is the active substrate for the lipase. The formation of the free base can be confirmed by the cessation of CO₂ evolution.
-
Separate the organic layer containing the free amino acid ester.
-
-
Enzymatic Reaction:
-
Transfer the organic solution of the free amino acid ester to a reaction vessel.
-
Add immobilized CAL-B (typically 20-50% by weight of the substrate).[1]
-
Add a controlled amount of 0.1 M phosphate buffer (pH 7.0), typically 5-10% v/v. Water is essential for the hydrolytic activity of the lipase.
-
Seal the vessel and incubate the reaction mixture at a controlled temperature (e.g., 40-50 °C) with constant agitation (e.g., 200 rpm).
-
-
Reaction Monitoring:
-
Monitor the progress of the reaction by taking small aliquots of the reaction mixture at regular intervals.
-
Analyze the aliquots by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to determine the conversion and the enantiomeric excess of the remaining ester and the formed acid.[12][13][14] The reaction should be stopped at or near 50% conversion to achieve high enantiomeric excess for both products.
-
-
Work-up and Product Isolation:
-
Once the desired conversion is reached, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with the organic solvent and dried for reuse.
-
Transfer the filtrate to a separatory funnel and add saturated sodium bicarbonate solution to extract the produced amino acid.
-
Separate the organic layer, which contains the unreacted (and enantiomerically enriched) 2-Methylpropyl 2-aminopropanoate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Acidify the aqueous layer to pH ~2 with 1 M HCl.
-
Extract the aqueous layer multiple times with ethyl acetate to isolate the enantiomerically enriched 2-aminopropanoic acid.
-
Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the product acid.
-
Analytical Methods for Enantiomeric Excess Determination
Accurate determination of the enantiomeric excess (e.e.) is crucial for evaluating the success of the resolution. Chiral HPLC and GC are the most common techniques for this purpose.
-
Chiral High-Performance Liquid Chromatography (HPLC): This is a direct method for separating and quantifying enantiomers.[13][14] A chiral stationary phase (CSP) is used to achieve separation based on the differential interactions of the enantiomers with the CSP. For amino acid esters, derivatization with a chromophore-containing reagent may be necessary to enhance UV detection.[13]
-
Gas Chromatography (GC): For GC analysis, the amino acid ester and acid often require derivatization to increase their volatility.[12][14] A common method is the two-step conversion to N-trifluoroacetyl-O-alkyl esters.[12] Separation is then achieved on a chiral capillary column.
Quantitative Data Summary
The following table summarizes typical reaction parameters for the enzymatic resolution of amino acid esters, which can be used as a starting point for the optimization of the resolution of 2-Methylpropyl 2-aminopropanoate.
| Parameter | Typical Range/Value | Rationale |
| Enzyme | Immobilized Candida antarctica Lipase B (CAL-B) | High enantioselectivity and stability.[4][5] |
| Substrate Concentration | 10-100 mg/mL | Higher concentrations can lead to substrate inhibition. |
| Enzyme Loading | 20-50% (w/w of substrate) | Higher loading increases reaction rate but also cost.[1] |
| Solvent | Diisopropyl ether, MTBE, Toluene | Non-polar organic solvents are generally preferred.[15] |
| Aqueous Phase | 5-10% (v/v) 0.1 M Phosphate Buffer (pH 7.0) | Essential for lipase activity; pH control is critical.[1] |
| Temperature | 30-50 °C | Balances reaction rate and enzyme stability.[1] |
| Agitation | 150-250 rpm | Ensures good mass transfer.[1] |
| Target Conversion | ~50% | Maximizes enantiomeric excess of both product and unreacted substrate.[1] |
Mechanism of Lipase-Catalyzed Hydrolysis
The catalytic mechanism of lipase-catalyzed ester hydrolysis involves a catalytic triad of serine, histidine, and aspartate (or glutamate) in the enzyme's active site.
Caption: Simplified mechanism of lipase-catalyzed ester hydrolysis.
Conclusion
The enzymatic resolution of 2-Methylpropyl 2-aminopropanoate hydrochloride using Candida antarctica Lipase B is a highly effective and practical method for obtaining enantiomerically pure forms of this valuable chiral building block. The protocol outlined in this application note provides a robust starting point for researchers. Optimization of reaction parameters such as solvent, temperature, and water content may be necessary to achieve the highest enantioselectivity and yield for this specific substrate. The use of immobilized enzymes and the mild reaction conditions make this an attractive and sustainable approach for the synthesis of chiral pharmaceuticals.
References
-
Escalante, J., Díaz-Herrera, E., & Juaristi, E. (2008). Enzymatic Resolution of β-Amino Methyl Esters using Lipase B from Candida antarctica. AIP Conference Proceedings, 979, 60–67. [Link]
-
Liljeblad, A., & Kanerva, L. T. (2002). Resolution of β-amino esters by Candida antarctica lipase A and B. Tetrahedron: Asymmetry, 13(10), 1041-1050. [Link]
-
Le, H. T., Gulyás, H., Le, T. V., & Fülöp, F. (2014). A mass spectrometry method for the determination of enantiomeric excess in mixtures of D,L-amino acids. Journal of Mass Spectrometry, 49(10), 998-1005. [Link]
-
Gong, X., & Le, H. T. (2000). A Mass Spectrometry Method for the Determination of Enantiomeric Excess in Mixtures of d,l-Amino Acids. Analytical Chemistry, 72(18), 4483-4488. [Link]
-
Freire, R. S., & Simó, C. (2019). Resolution, quantification, and reliable determination of enantiomeric excess of proteinogenic and non‐proteinogenic amino acids by comprehensive two‐dimensional gas chromatography. Journal of Separation Science, 42(13), 2266-2276. [Link]
-
Gotor-Fernández, V., & Gotor, V. (2012). Chemo-Enzymatic Dynamic Kinetic Resolution of Amino Acid Thioesters. In Dynamic Kinetic Resolution (pp. 131-151). Springer, Berlin, Heidelberg. [Link]
-
Lee, W. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 186-194. [Link]
-
Zhang, L., et al. (2024). High-Level Expression and Engineering of Candida antarctica Lipase B in a Non-Methanol-Induced Pichia pastoris System. Molecules, 29(1), 169. [Link]
-
Xu, J., et al. (2019). Stereodivergent Protein Engineering of a Lipase To Access All Possible Stereoisomers of Chiral Esters with Two Stereocenters. Journal of the American Chemical Society, 141(19), 7934-7945. [Link]
-
Jost, M., et al. (2013). Structural redesign of lipase B from Candida antarctica by circular permutation and incremental truncation. Proteins: Structure, Function, and Bioinformatics, 81(10), 1847-1857. [Link]
-
Kanerva, L. T., & Liljeblad, A. (2000). Enzymatic resolution of amino acids via ester hydrolysis. Current Organic Chemistry, 4(2), 113-134. [Link]
-
Chen, S. T., & Wang, K. T. (1989). Kinetic Resolution of Amino Acid Esters Catalyzed by Lipases. Journal of the Chinese Chemical Society, 36(5), 455-459. [Link]
-
de Mattos, M. C., et al. (2018). In depth analysis of heterogeneous catalysts for the chemoenzymatic dynamic kinetic resolution of β-amino esters. Catalysis Science & Technology, 8(1), 246-256. [Link]
-
Szymańska, K., et al. (2020). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. Molecules, 25(11), 2589. [Link]
-
Fitz, M. (2009). Enzymatic kinetic resolution of β-amino acid derivatives. PhD Thesis, University of Szeged. [Link]
-
Bevinakatti, H. S., & Banerji, A. A. (1991). Enzymes as a tool for optical resolution of (___) a-methyl-4--- (2-methylpropyl) benzeneacetic acid (ibuprofen). Journal of Biosciences, 16(4), 197-202. [Link]
- Patel, R. N., et al. (1990).
-
Forró, E., & Fülöp, F. (2005). Lipase-catalyzed kinetic resolution of 2-aminocyclopentane- and 2-aminocyclohexanecarboxamides. Tetrahedron: Asymmetry, 16(15), 2604-2609. [Link]
-
Qayed, W. S., et al. (2015). Lipases-catalyzed enantioselective kinetic resolution of chiral compounds: A review. Journal of Chemical and Pharmaceutical Research, 7(5), 311-322. [Link]
-
Contente, M. L., et al. (2021). Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine. Catalysts, 11(1), 108. [Link]
-
Blacker, A. J., et al. (2011). Lipase catalysed kinetic resolutions of 3-aryl alkanoic acids. Tetrahedron, 67(35), 6592-6599. [Link]
-
Gotor, V. (2006). Lipases: Useful biocatalysts for the preparation of pharmaceuticals. Journal of Molecular Catalysis B: Enzymatic, 40(3-4), 111-120. [Link]
-
de Souza, R. O., et al. (2011). Enzymatic resolution of antidepressant drug precursors in an undergraduate laboratory. Química Nova, 34(7), 1261-1264. [Link]
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. jocpr.com [jocpr.com]
- 3. almacgroup.com [almacgroup.com]
- 4. Sci-Hub. Enzymatic Resolution of β-Amino Methyl Esters using Lipase B from Candida antarctica. / AIP Conference Proceedings, 2008 [sci-hub.jp]
- 5. High-Level Expression and Engineering of Candida antarctica Lipase B in a Non-Methanol-Induced Pichia pastoris System [mdpi.com]
- 6. Structural redesign of lipase B from Candida antarctica by circular permutation and incremental truncation - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Enzymatic resolution of amino acids via ester hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Kinetic resolution of amino acid esters catalyzed by lipases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. doktori.bibl.u-szeged.hu [doktori.bibl.u-szeged.hu]
- 11. rcsb.org [rcsb.org]
- 12. Resolution, quantification, and reliable determination of enantiomeric excess of proteinogenic and non‐proteinogenic amino acids by comprehensive two‐dimensional gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
- 14. pdf.benchchem.com [pdf.benchchem.com]
- 15. Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
2-Methylpropyl 2-aminopropanoate hydrochloride as an intermediate in API manufacturing
2-Methylpropyl 2-aminopropanoate hydrochloride as an intermediate in API manufacturing
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Synthesis and Application of Isobutyl L-Alaninate Hydrochloride in Phosphoramidate ProTide Technology
Introduction & Mechanistic Rationale
The development of nucleoside analog therapeutics is frequently hindered by their poor cellular permeability and the rate-limiting initial intracellular phosphorylation step. To bypass these bottlenecks, the ProTide (pronucleotide) technology , pioneered by Christopher McGuigan [1], masks the polar monophosphate group of a nucleoside with an aryl moiety and an amino acid ester.
2-Methylpropyl 2-aminopropanoate hydrochloride (commonly known as Isobutyl L-alaninate hydrochloride) serves as a critical intermediate in the synthesis of these phosphoramidate prodrugs [2]. While isopropyl and ethyl esters are common, the isobutyl ester provides a unique steric and lipophilic profile (LogP modulation) that fine-tunes the rate of intracellular esterase cleavage. This specific structural modification directly impacts the prodrug's half-life in plasma versus its activation rate within target cells, a crucial parameter in the development of antivirals targeting Filoviridae (e.g., Ebola, Marburg) and Coronaviridae [3].
The Causality of the Isobutyl Ester Choice
The choice of the isobutyl ester is not arbitrary. In the ProTide activation cascade, the initial and rate-determining step is the hydrolysis of the amino acid ester by intracellular carboxylesterases. The bulky, branched isobutyl group introduces steric hindrance that slows down premature cleavage in the bloodstream (reducing systemic toxicity) while maintaining sufficient susceptibility to hepatic and intracellular esterases to release the active nucleoside monophosphate [1].
Physicochemical Properties
The following table summarizes the key quantitative data and physicochemical properties of the intermediate to ensure rigorous quality control prior to API synthesis.
| Property | Value / Description |
| Chemical Name | 2-Methylpropyl (2S)-2-aminopropanoate hydrochloride |
| Common Synonyms | Isobutyl L-alaninate hydrochloride; L-Alanine isobutyl ester HCl |
| CAS Registry Number | 208117-11-7 (L-isomer) / 208117-10-6 (DL-mixture) |
| Molecular Formula | C₇H₁₆ClNO₂ |
| Molecular Weight | 181.66 g/mol |
| Physical State | White to off-white crystalline powder |
| Solubility | Soluble in Dichloromethane (DCM), Methanol, and Water |
| Storage Conditions | Desiccated at 2–8°C, under inert atmosphere (Argon/Nitrogen) |
Experimental Protocol: Synthesis of the Phosphoramidate Reagent
To utilize Isobutyl L-alaninate hydrochloride in API manufacturing, it must first be converted into a reactive phosphorylating agent: Isobutyl 2-(((4-nitrophenoxy)(phenoxy)phosphoryl)amino)propanoate . This self-validating protocol ensures the asymmetric substitution of phenyl dichlorophosphate, preventing unwanted symmetrical byproducts [3].
Materials Required:
-
Phenyl dichlorophosphate (10.0 mmol)
-
Isobutyl L-alaninate hydrochloride (5.0 mmol)
-
p-Nitrophenol (18.0 mmol total, added in portions)
-
Triethylamine (TEA) (16.5 mmol total, added in portions)
-
Anhydrous Dichloromethane (DCM) (10 mL)
Step-by-Step Methodology:
-
System Preparation: Purge a dry, round-bottom flask with nitrogen. Dissolve Phenyl dichlorophosphate (1.49 mL, 10.0 mmol) in 10 mL of anhydrous DCM. Submerge the flask in an ice bath (0°C) to control the highly exothermic substitution reaction.
-
Primary Substitution (Amino Acid Coupling): Add Isobutyl L-alaninate hydrochloride (0.9 g, 5.0 mmol) in one single portion.
-
Controlled Deprotonation: Add TEA (765 μL, 5.5 mmol) dropwise over 10 minutes.
-
Expert Insight: Dropwise addition at 0°C is critical. Rapid addition causes localized heating and leads to the di-substitution of the amino acid on the phosphate, ruining the yield of the desired asymmetric intermediate.
-
-
Intermediate Maturation: Stir the reaction for 1 hour at 0°C. Add a second equivalent of TEA (765 μL, 5.5 mmol) dropwise, and stir for an additional 45 minutes. This ensures complete formation of the phosphorochloridate intermediate.
-
Secondary Substitution (Leaving Group Addition): Add p-Nitrophenol (1.25 g, 9.0 mmol) in one portion, followed by stirring for 30 minutes.
-
Expert Insight:p-Nitrophenol is chosen because the resulting p-nitrophenoxy group acts as an excellent, highly reactive leaving group during the final coupling with the nucleoside's 5'-hydroxyl group.
-
-
Final Coupling: Add TEA (765 μL, 5.5 mmol) and stir for 2 hours. To drive the reaction to absolute completion, add an additional portion of p-nitrophenol (1.25 g, 9.0 mmol) and TEA (765 μL, 5.5 mmol), stirring for a final 2 hours.
-
Purification: Concentrate the crude mixture under reduced pressure. Purify via silica gel chromatography (Hexanes/Ethyl Acetate gradient) to isolate the pure phosphoramidate reagent.
Visualizations of Workflows and Mechanisms
A. Synthetic Workflow of the Phosphoramidate Reagent
Caption: Step-by-step synthetic workflow for the asymmetric phosphoramidate reagent.
B. Intracellular ProTide Activation Pathway
Caption: Intracellular metabolic activation cascade of the isobutyl-protected ProTide.
Application to Final API Synthesis
Once the Isobutyl 2-(((4-nitrophenoxy)(phenoxy)phosphoryl)amino)propanoate reagent is synthesized and purified, it acts as a universal donor for the 5'-hydroxyl group of a target nucleoside analog.
In a typical API coupling reaction, the target nucleoside is dissolved in a polar aprotic solvent (e.g., THF or NMP) and treated with a strong base (such as tert-butylmagnesium chloride, t-BuMgCl) at 0°C to deprotonate the 5'-OH. The synthesized phosphoramidate reagent is then added. The alkoxide attacks the phosphorus center, displacing the p-nitrophenoxide leaving group and yielding the final ProTide API [2]. The use of the isobutyl L-alaninate moiety ensures that the resulting API possesses the precise lipophilicity required for optimal cellular penetration and subsequent kinase bypass [1].
References
-
The ProTide Prodrug Technology: From the Concept to the Clinic Source: Cardiff University (ORCA) / Journal of Medicinal Chemistry URL:[Link][1]
-
Application of the Phosphoramidate ProTide Approach to 4'-Azidouridine Confers Sub-micromolar Potency versus Hepatitis C Virus on an Inactive Nucleoside Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link][2]
-
Methods for treating Filoviridae virus infections (US Patent 9,724,360 B2) Source: United States Patent and Trademark Office / Google Patents URL:[3][4]
Sources
Application Note: Catalytic Esterification Protocols for the Synthesis of 2-Methylpropyl 2-Aminopropanoate Hydrochloride
Application Note: Catalytic Esterification Protocols for the Synthesis of 2-Methylpropyl 2-Aminopropanoate Hydrochloride
Executive Summary
2-Methylpropyl 2-aminopropanoate hydrochloride (commonly known as Isobutyl L-alaninate hydrochloride, CAS: 208117-11-7) is a highly valued amino acid ester intermediate. It is extensively utilized in the synthesis of phosphoramidate prodrugs, including advanced 6-aza-nucleoside antiviral agents[1]. Because the free amine of an amino acid can act as a nucleophile and cause self-condensation (forming diketopiperazines), esterification requires simultaneous protection of the amine and activation of the carboxylate. This application note details scalable, high-yield protocols for synthesizing this compound using in situ anhydrous acid generation, ensuring high scientific integrity and reproducible yields.
Mechanistic Causality & Catalyst Selection
The esterification of zwitterionic amino acids requires overcoming their inherent insolubility in organic solvents while preventing intermolecular amidation. We highlight two primary catalytic pathways:
-
Thionyl Chloride (SOCl₂)-Mediated Activation : Adding SOCl₂ to an excess of isobutanol generates isobutyl chlorosulfite and anhydrous HCl. The HCl immediately protonates the α-amino group of L-alanine, neutralizing its nucleophilicity and rendering the molecule soluble in the alcohol. The carboxyl group is then activated, undergoing nucleophilic acyl substitution by isobutanol. To prevent sudden exotherms and dangerous bumping from SO₂ and HCl gas evolution, SOCl₂ must be added continuously or intermittently at elevated internal temperatures (35–60 °C) rather than at 0 °C[2]. Optimal conditions typically utilize 0.75–1.0 M SOCl₂ in isobutanol to achieve quantitative esterification[3].
-
Chlorotrimethylsilane (TMSCl)-Mediated Esterification : TMSCl offers a milder, highly efficient alternative to SOCl₂. When TMSCl is added to isobutanol, it reacts to form trimethylsilyl isobutoxide and anhydrous HCl[4]. This provides the acidic environment necessary for a classic Fischer-Speier esterification while simultaneously acting as a dehydrating agent (scavenging water to drive the equilibrium forward). This method is particularly useful when starting from N-Boc-L-alanine, as the generated HCl simultaneously deprotects the Boc group and catalyzes the esterification in a single pot[1].
Quantitative Data: Catalyst & Method Comparison
| Parameter | SOCl₂-Mediated Activation | TMSCl-Mediated Esterification | Anhydrous HCl Gas (Fischer) |
| Catalyst/Reagent | Thionyl Chloride (SOCl₂) | Chlorotrimethylsilane (TMSCl) | Hydrogen Chloride (HCl gas) |
| Mechanistic Role | Activator & HCl source | Water scavenger & HCl source | Acid catalyst |
| Typical Yield | 85 – 95% | 90 – 98% | 70 – 85% |
| Reaction Temp | 35 – 60 °C[2] | 20 – 40 °C | Reflux (108 °C) |
| Byproducts | SO₂, HCl (gases) | Hexamethyldisiloxane, HCl | Water (equilibrium limited) |
| Scalability | High (Industrial standard) | Medium (Lab/Pilot scale) | Low (Gas handling hazards) |
Reaction Pathway Visualization
Fig 1. Mechanistic pathway of SOCl₂-mediated L-alanine esterification with isobutanol.
Experimental Workflows (Self-Validating Protocols)
Protocol A: Controlled SOCl₂-Mediated Esterification (Scale-Up Approach)
-
Preparation : Equip a jacketed glass reactor with a mechanical stirrer, reflux condenser, dropping funnel, and a caustic scrubber system (to neutralize SO₂/HCl gases).
-
Suspension : Charge the reactor with 10.0 molar equivalents of isobutanol (2-methylpropan-1-ol). Add 1.0 molar equivalent of L-alanine. The mixture will initially appear as a white, heterogeneous suspension.
-
Heating : Heat the suspension to an internal temperature of 40 °C.
-
Causality: Initiating the reaction at elevated temperatures prevents the dangerous accumulation of unreacted SOCl₂, which can lead to thermal runaway and violent bumping[2].
-
-
Addition : Add 1.2 to 1.5 molar equivalents of SOCl₂ dropwise over 2 hours.
-
Self-Validation: Effervescence will begin immediately. The suspension will gradually thin and clarify as the insoluble zwitterion is protonated and esterified into the highly soluble hydrochloride salt.
-
-
Reflux & Completion : Once addition is complete, raise the temperature to 80 °C for 2-3 hours. The reaction is deemed complete when gas evolution completely ceases and the solution is perfectly clear.
-
Isolation : Concentrate the mixture under reduced pressure to remove excess isobutanol and residual HCl. Crystallize the resulting oil from cold diethyl ether or diisopropyl ether to yield a white crystalline solid.
Protocol B: TMSCl-Mediated Mild Esterification (Laboratory Approach)
-
Preparation : In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), suspend 1.0 equivalent of N-Boc-L-alanine (or unprotected L-alanine) in 15.0 equivalents of anhydrous isobutanol[1].
-
Activation : Slowly add 5.0 equivalents of Chlorotrimethylsilane (TMSCl) via syringe at room temperature.
-
Causality: TMSCl reacts quantitatively with isobutanol to generate anhydrous HCl and trimethylsilyl isobutoxide, driving the esterification without the harsh exotherms associated with SOCl₂[4].
-
-
Reaction : Stir the mixture at ambient temperature for 12-16 hours.
-
Self-Validation: If using N-Boc-L-alanine, the evolution of isobutylene and CO₂ gas serves as a visual indicator of successful Boc-deprotection occurring concurrently with esterification[1].
-
-
Isolation : Evaporate the volatiles in vacuo. Triturate the crude residue with hexanes or ether to precipitate the pure 2-methylpropyl 2-aminopropanoate hydrochloride as a fine white powder.
References
- Method for producing amino acid ester hydrochloride (JP2003137850A / JP4356292B2). Google Patents.
- WO2022133323A1 - 6-aza-nucleoside prodrugs as antiviral agents for treating virus infections. Google Patents.
-
Microwave-Assisted Facile and Rapid Esterification of Amino Acids I: Esterification of L-Leucine from Batch to Flow Processes and Scale-Up . Scirp.org. URL:[Link]
-
Esterification of amino acids with thionyl chloride acidified butanols for their gas chromatographic analysis . PubMed (J Chromatogr. 1987). URL:[Link]
Sources
- 1. WO2022133323A1 - 6-aza-nucleoside prodrugs as antiviral agents for treating virus infections - Google Patents [patents.google.com]
- 2. JP2003137850A - Method for producing amino acid ester hydrochloride - Google Patents [patents.google.com]
- 3. scribd.com [scribd.com]
- 4. Microwave-Assisted Facile and Rapid Esterification of Amino Acids I: Esterification of L-Leucine from Batch to Flow Processes and Scale-Up [scirp.org]
Technical Notes & Optimization
How to prevent racemization of 2-Methylpropyl 2-aminopropanoate hydrochloride during synthesis
How to prevent racemization of 2-Methylpropyl 2-aminopropanoate hydrochloride during synthesis
Topic: Strategies to Prevent Racemization of 2-Methylpropyl 2-aminopropanoate hydrochloride During Synthesis and Subsequent Use.
Audience: Researchers, Scientists, and Drug Development Professionals.
Document ID: TSC-AEE-2401
Introduction: The Challenge of Maintaining Stereochemical Integrity
2-Methylpropyl 2-aminopropanoate, the isobutyl ester of alanine, is a valuable chiral building block in synthetic chemistry. Its hydrochloride salt form ensures stability and enhances solubility, making it a convenient precursor for peptide synthesis and the development of active pharmaceutical ingredients.[1] However, the stereocenter at the alpha-carbon (Cα) is susceptible to racemization, particularly under basic conditions. The loss of enantiomeric purity can lead to significant challenges in drug development, including altered pharmacological activity and potential for off-target effects.
This guide provides a comprehensive overview of the mechanisms behind racemization for this specific compound and offers robust, field-proven strategies and protocols to maintain its chiral integrity throughout its synthesis and downstream applications.
Frequently Asked Questions (FAQs)
Q1: What is racemization and why is it a problem for 2-Methylpropyl 2-aminopropanoate?
A: Racemization is the process by which an enantiomerically pure compound converts into a mixture of equal parts of both enantiomers (a racemate).[2] For 2-Methylpropyl 2-aminopropanoate, this means the desired L- or D-isomer converts into a 50:50 mixture of L- and D-isomers. This is problematic because biological systems are highly stereospecific, and only one enantiomer may exhibit the desired therapeutic effect while the other could be inactive or even harmful.
Q2: At what stage of the synthesis is racemization most likely to occur?
A: Racemization is most likely to occur after the initial synthesis of the hydrochloride salt. The esterification of L-alanine with isobutanol under acidic conditions (Fischer Esterification) is generally stereochemically robust. The primary risk arises when the hydrochloride salt is neutralized with a base to liberate the free amine for a subsequent reaction, such as peptide coupling.[3][4] This step introduces a base, which can catalyze racemization.
Q3: How does the ester group contribute to the risk of racemization?
A: The electron-withdrawing nature of the isobutyl ester group increases the acidity of the proton on the alpha-carbon.[5] This makes the proton more susceptible to being removed by a base, which is the initiating step of the racemization mechanism.
Q4: Is the hydrochloride salt itself stable?
A: Yes, the hydrochloride salt form is highly stable. The protonation of the amino group to form an ammonium salt (-NH₃⁺) prevents it from acting as a base and protects the molecule. Racemization is not a significant concern during storage of the salt.[1] The issue arises when this salt must be neutralized for a reaction.
Understanding the Mechanism of Racemization
The primary mechanism for racemization in amino acid esters involves the abstraction of the alpha-proton by a base. This creates a planar, achiral carbanion (or enolate) intermediate. Subsequent reprotonation can occur from either face of the planar intermediate, resulting in the formation of both the original (L) and the inverted (D) enantiomer.
Caption: Base-catalyzed racemization via a planar intermediate.
Key factors that accelerate this process include:
-
Base Strength: Stronger bases more readily abstract the acidic alpha-proton.[6][7]
-
Temperature: Higher temperatures provide the energy needed to overcome the activation barrier for proton abstraction, significantly increasing the rate of racemization.[8][9]
-
Solvent: Polar aprotic solvents can stabilize the charged intermediate, potentially increasing the rate of racemization.[10][11]
Troubleshooting Guide: High Racemization Detected
If chiral analysis (e.g., by HPLC) of your product reveals a significant loss of enantiomeric excess, use this guide to diagnose and resolve the issue.
| Observation | Potential Cause | Recommended Action |
| High D-isomer content after neutralization and coupling. | The base used for neutralization is too strong or not sterically hindered (e.g., triethylamine, DBU). | Switch to a weaker or more sterically hindered base. N-Methylmorpholine (NMM) or 2,4,6-collidine are excellent alternatives.[6][11] See Table 1 for a comparison. |
| The neutralization and coupling steps were performed at room temperature or higher. | Perform all steps involving the free amine at low temperatures. Maintain the reaction at 0 °C or, ideally, -15 °C. | |
| The free amine was left in solution for an extended period before the coupling partner was added. | Minimize the time between neutralization and the subsequent reaction. Add the coupling partner immediately after generating the free amine. | |
| Racemization observed even with a weak base. | The solvent is promoting racemization. Solvents like DMF can sometimes accelerate racemization.[10] | Change the solvent. Consider less polar options like dichloromethane (DCM) or tetrahydrofuran (THF), ensuring all reactants remain soluble. |
| The coupling reagent itself is promoting racemization, especially in peptide synthesis. | Add a racemization suppressant. Reagents like 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) can form active esters that are less prone to racemization.[12] |
Table 1: Comparison of Bases for Neutralization
| Base | Abbreviation | pKa of Conjugate Acid | Steric Hindrance | Racemization Risk |
| Triethylamine | TEA | ~10.7 | Low | High |
| N,N-Diisopropylethylamine | DIPEA, Hünig's Base | ~10.1 | High | Moderate to High[6] |
| N-Methylmorpholine | NMM | ~7.4 | Moderate | Low |
| 2,4,6-Collidine | TMP | ~7.4 | High | Very Low |
Prevention Protocols and Best Practices
Adherence to the following protocols will ensure the highest possible maintenance of stereochemical integrity.
Protocol 1: Synthesis of 2-Methylpropyl (2S)-2-aminopropanoate hydrochloride
This standard Fischer esterification directly produces the stable hydrochloride salt.
Caption: Fischer esterification workflow for synthesis.
Methodology:
-
Suspend L-alanine (1.0 eq) in 2-methylpropan-1-ol (isobutanol) (5-10 volumes).
-
Cool the suspension to 0 °C in an ice bath.
-
Slowly bubble dry hydrogen chloride (HCl) gas through the suspension with vigorous stirring for 1-2 hours, or alternatively, add thionyl chloride (SOCl₂, 1.2 eq) dropwise.
-
After the addition is complete, slowly warm the mixture to reflux and maintain for 4-6 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.
-
Cool the reaction mixture to room temperature and then to 0 °C to allow the product to crystallize.
-
Filter the solid product, wash with cold diethyl ether, and dry under vacuum.
-
The resulting white solid is the desired hydrochloride salt, which can be stored with high stereochemical stability.
Protocol 2: Low-Racemization Neutralization for Subsequent Coupling
This protocol is critical for preserving chirality when using the amino acid ester in a reaction like peptide bond formation.
Key Parameters Summary:
| Parameter | Recommended Condition | Rationale |
| Temperature | -15 °C to 0 °C | Slows the rate of proton abstraction significantly.[8] |
| Base | N-Methylmorpholine (NMM) | Weakly basic and sterically hindered to minimize α-proton abstraction.[11] |
| Solvent | Dichloromethane (DCM) or THF | Less polar than DMF, can disfavor racemization.[10] |
| Procedure | Sequential addition | Ensures the free amine is not present for extended periods before it reacts. |
Step-by-Step Methodology:
-
Suspend 2-Methylpropyl (2S)-2-aminopropanoate hydrochloride (1.0 eq) in anhydrous DCM or THF under an inert atmosphere (N₂ or Ar).
-
Cool the suspension to -15 °C using an appropriate cooling bath (e.g., acetone/ice).
-
Slowly add N-Methylmorpholine (NMM) (1.05 eq) dropwise over 5 minutes. Stir for an additional 15 minutes at -15 °C. The suspension should become a clear solution as the free amine is formed.
-
Immediately proceed with the next step. For example, in a peptide coupling, add your activated carboxylic acid component (e.g., an acid chloride or an active ester pre-formed with a coupling agent) to the cold solution of the free amine.
-
Maintain the reaction at low temperature (0 °C or below) for at least 1-2 hours before allowing it to slowly warm to room temperature.
Protocol 3: Quantification of Enantiomeric Purity via Chiral HPLC
It is essential to validate your process by quantifying the enantiomeric excess (% ee) of your final product.
Methodology:
-
Sample Preparation: Prepare a dilute solution of your final, purified compound in the mobile phase.
-
Column Selection: Utilize a chiral stationary phase (CSP) column suitable for separating amino acid derivatives. Common choices include cyclodextrin-based or Pirkle-type columns.
-
Method Development: Develop an isocratic or gradient method using a mobile phase such as a mixture of hexane/isopropanol with a small amount of an amine modifier (e.g., diethylamine) if analyzing the free amine, or an acidic modifier if analyzing an N-protected derivative.
-
Analysis:
-
Inject a sample of your synthesized material.
-
If available, inject a sample of the racemic standard (prepared by intentionally racemizing a small sample with a strong base like DBU in DCM at room temperature for a few hours). This helps in peak identification.
-
The L- and D-enantiomers will elute at different retention times.
-
-
Calculation: Calculate the enantiomeric excess using the peak areas of the two enantiomers:
-
% ee = [ (Area_Major - Area_Minor) / (Area_Major + Area_Minor) ] x 100
-
References
-
Quora. (2023). Why are alkyl esters of amino acids (e.g., L-Lysine) often supplied in the form of dihydrochloride salts?[Link]
-
Pugnière, M., et al. (1993). Racemization of alpha-amino acid esters by aliphatic ketones in the presence of carboxylic acids. International Journal of Peptide and Protein Research, 41(4), 323-5. [Link]
-
Williams, A. W., & Young, G. T. (1972). Amino-acids and peptides. Part XXXV. The effect of solvent on the rates of racemisation and coupling of some acylamino-acid p-nitro-phenyl esters. Journal of the Chemical Society, Perkin Transactions 1, 1194-1200. [Link]
-
Pugnière, M., et al. (1984). Racemization of amino acid esters by aromatic aldehydes in basic non-aqueous solvents. Peptide and Protein Reviews, 4, 111-128. [Link]
-
University of Arizona Geosciences. (1991). AMINO ACID RACEMIZATION. [Link]
-
Wikipedia. (n.d.). Amino acid dating. [Link]
-
Yokoyama, Y., Hikawa, H., & Murakami, Y. (2001). Does water suppress the racemization and decomposition of amino acids? Journal of the Chemical Society, Perkin Transactions 1, 1431-1434. [Link]
-
Mattarella, M. (n.d.). Chemically fuelled deracemization of amino acids. Radboud University Repository. [Link]
-
Australian National University. (n.d.). Amino acid racemisation dating. [Link]
-
McDermott, J. R., & Benoiton, N. L. (1973). N-Methylamino Acids in Peptide Synthesis. IV. Racemization and Yields in Peptide-bond Formation. Canadian Journal of Chemistry, 51(15), 2562-2570. [Link]
-
AntarcticGlaciers.org. (2020). Amino acid racemisation. [Link]
-
Sciencemadness.org. (n.d.). Method for the Racemization of Optically Active Amino Acids. [Link]
-
Kemp, D. S. (2005). 7.4 Racemization Assays. In Houben-Weyl Methods of Organic Chemistry, Vol. E 22a. Thieme. [Link]
-
Creation.com. (2023). Racemization of amino acids under natural conditions: part 2—kinetic and thermodynamic data. [Link]
-
AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]
-
El-Faham, A., & Al-Marhoon, Z. (2023). Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools. Molecules, 28(15), 5698. [Link]
-
Ananda, K., & Gundu, H. R. V. (2001). A method for the deprotonation of hydrochloride salts of peptide esters to free amin. Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry, 40(11), 993-997. [Link]
-
SciELO. (2008). Synthesis, characterization and pharmacological evaluation of some new flurbiprofen derivatives. [Link]
-
Studylib. (n.d.). 2-Methylpropyl Propanoate Synthesis: Fischer Esterification. [Link]
Sources
- 1. quora.com [quora.com]
- 2. mdpi.com [mdpi.com]
- 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
- 4. scielo.br [scielo.br]
- 5. thesis.unipd.it [thesis.unipd.it]
- 6. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
- 7. creation.com [creation.com]
- 8. jan.ucc.nau.edu [jan.ucc.nau.edu]
- 9. antarcticglaciers.org [antarcticglaciers.org]
- 10. Amino-acids and peptides. Part XXXV. The effect of solvent on the rates of racemisation and coupling of some acylamino-acid p-nitro-phenyl esters; the base strengths of some amines in organic solvents, and related investigations - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
- 11. pdf.benchchem.com [pdf.benchchem.com]
- 12. peptide.com [peptide.com]
Technical Support Center: Optimizing Recrystallization for 2-Methylpropyl 2-aminopropanoate hydrochloride
Technical Support Center: Optimizing Recrystallization for 2-Methylpropyl 2-aminopropanoate hydrochloride
Welcome to the Technical Support Center for 2-Methylpropyl 2-aminopropanoate hydrochloride (also known as Isobutyl L-alaninate hydrochloride, CAS: 208117-11-7). This compound is a critical amino acid ester derivative utilized as a synthetic intermediate in pharmaceutical chemistry, notably in the development of antiviral 6-aza-nucleoside prodrugs[1].
Due to its ionic nature, high polarity, and extreme hygroscopicity, isolating this hydrochloride salt in high purity and yield presents unique thermodynamic and kinetic challenges. This guide provides field-proven methodologies, causality-driven troubleshooting, and validated protocols to ensure reproducible purification.
Thermodynamic & Kinetic Principles: The "Why" Behind the Protocol
To successfully purify amino acid ester hydrochlorides, researchers must manipulate the delicate balance between solubility, nucleation kinetics, and chemical stability:
-
Solvent/Anti-Solvent Strategy: Amino acid ester hydrochlorides exhibit moderate to high solubility in polar protic solvents (e.g., water, methanol, ethanol) and near-zero solubility in non-polar aliphatic hydrocarbons (e.g., hexane, heptane)[2]. Because the temperature-dependent solubility curve in a single solvent is often too steep or too flat, a binary solvent system is mandatory. The primary solvent dissolves the salt, while the anti-solvent reduces the dielectric constant of the medium, forcing the ionic salt to precipitate.
-
The Oiling Out Phenomenon: "Oiling out" (liquid-liquid phase separation) occurs when the solute separates as a liquid phase rather than a crystalline solid. This happens when the melting point of the solute-solvent complex is lower than the temperature at which phase separation occurs. For hydrochloride salts, this is heavily exacerbated by the presence of trace water[3].
-
Transesterification Risk: When recrystallizing an isobutyl ester, utilizing a primary solvent like methanol or ethanol under prolonged heating can lead to acid-catalyzed transesterification (swapping the isobutyl group for a methyl or ethyl group). Therefore, using isobutanol (which matches the ester moiety) paired with an anti-solvent is mechanistically safer[2].
Validated Step-by-Step Recrystallization Protocol
This protocol is designed as a self-validating system: each step contains built-in checks to prevent downstream failures.
Materials Required:
-
Crude 2-Methylpropyl 2-aminopropanoate hydrochloride
-
Anhydrous Isobutanol (Primary Solvent)
-
Anhydrous Hexane or Methyl tert-butyl ether (MTBE) (Anti-Solvent)
-
Inert gas source (N₂ or Ar)
Methodology:
-
Preparation: Ensure all glassware is oven-dried at 120 °C for at least 2 hours. Purge the reaction system with inert gas (N₂ or Ar) to prevent atmospheric moisture ingress, as the target compound is highly hygroscopic[3].
-
Dissolution: Suspend the crude salt in a minimum volume of anhydrous isobutanol at 50–60 °C. Critical Control Point: Do not exceed 60 °C to prevent thermal degradation or unwanted side reactions.
-
Filtration: If insoluble impurities (e.g., unreacted amino acid) remain, perform a hot gravity filtration through a pre-warmed fluted filter paper into a clean, dry crystallization flask.
-
Anti-Solvent Addition: While maintaining gentle stirring and a temperature of 40–50 °C, add the anhydrous anti-solvent (Hexane or MTBE) dropwise until the solution becomes faintly turbid. This indicates the "cloud point" has been reached.
-
Seeding (Highly Recommended): Add 1–2 mg of pure, crystalline isobutyl alaninate hydrochloride. This bypasses the nucleation energy barrier, providing a template for crystal growth and preventing supersaturation-induced oiling out[3].
-
Controlled Cooling: Remove the heat source and allow the flask to cool to room temperature undisturbed over 2–3 hours. Subsequently, transfer the flask to an ice bath (0–4 °C) for an additional 2 hours to maximize the thermodynamic yield[4].
-
Isolation: Filter the white crystalline solid under vacuum using a Büchner funnel. Wash the filter cake immediately with a cold portion of the anti-solvent.
-
Drying: Transfer the crystals immediately to a vacuum desiccator containing P₂O₅, or dry in a vacuum oven at 35 °C for 12 hours to remove residual solvent and moisture.
Troubleshooting & FAQs
Q1: My product is "oiling out" at the bottom of the flask instead of forming crystals. How do I fix this? A1: Oiling out is a frequent complication with amino acid ester hydrochlorides[5]. It indicates that the solution has become supersaturated, but the nucleation energy is too high, or the solvent system contains trace water[3]. Solution: Reheat the mixture until the oil dissolves completely. Add 5–10% more of your primary solvent (isobutanol) to decrease the solute concentration. Allow the solution to cool much more slowly. If oiling out persists, triturate the oil with cold anhydrous hexane or pentane to mechanically induce crystallization[5].
Q2: The yield of my recrystallization is extremely low (<40%). What is causing this? A2: Low yield is typically caused by either using an excessive volume of primary solvent or the presence of moisture. Amino acid ester hydrochlorides are highly soluble in water; even atmospheric moisture absorbed by the solvent can drastically increase the solubility of the salt, preventing precipitation[3]. Solution: Ensure all solvents are strictly anhydrous. You can increase the ratio of anti-solvent to force more product out of solution. Alternatively, concentrate the mother liquor under reduced pressure and perform a second crop crystallization to approach the theoretical 75–85% yield standard for these salts[4].
Q3: After filtration, my crystals quickly turn into a sticky, gummy paste on the filter paper. Why? A3: 2-Methylpropyl 2-aminopropanoate hydrochloride is highly hygroscopic. When cold crystals are exposed to ambient room air during vacuum filtration, atmospheric water condenses on the solid and rapidly dissolves the crystal lattice[3]. Solution: Break the vacuum as soon as the mother liquor has passed through. Wash with strictly anhydrous, cold anti-solvent. Transfer the solid immediately to a vacuum desiccator. Do not pull ambient air through the filter cake for prolonged periods.
Q4: NMR analysis of my recrystallized product shows a mixture of isobutyl and methyl esters. How did this happen? A4: This is a classic transesterification issue. If you used methanol as your primary recrystallization solvent and heated the solution for too long, the trace amount of HCl (inherent to the salt) catalyzes the exchange of the isobutyl ester for a methyl ester. Solution: Switch your primary solvent to isobutanol. Because the solvent matches the ester group, any transesterification that occurs is "invisible" and chemically neutral[2].
Quantitative Data: Solvent System Selection
The table below summarizes the empirical performance of various binary solvent systems for the recrystallization of isobutyl amino acid esters.
| Primary Solvent | Anti-Solvent | Optimal Ratio (v/v) | Transesterification Risk | Oiling Out Risk | Recommended Use Case |
| Isobutanol | Hexane | 1:3 to 1:5 | None | Moderate | Best overall for maintaining ester integrity and purity. |
| Methanol | MTBE | 1:4 to 1:6 | High (if heated >1 hr) | Low | Rapid recrystallization; yields highly pure crystals if done quickly. |
| Ethanol | Diethyl Ether | 1:3 to 1:5 | Moderate | High | Traditional method; ether poses severe flammability risks. |
| Dichloromethane | Hexane | 1:2 to 1:4 | None | Very High | Use only for highly purified crude; highly prone to oiling out. |
Mechanistic Visualizations
Troubleshooting Workflow: Resolving Liquid-Liquid Phase Separation
Caption: Troubleshooting workflow for resolving liquid-liquid phase separation (oiling out).
Transesterification Degradation Pathway
Caption: Mechanism of transesterification impurity formation when using methanol as a solvent.
References
-
[1] WO2022133323A1 - 6-aza-nucleoside prodrugs as antiviral agents for treating virus infections. Google Patents. URL:
-
[2] Aggregation Behavior of Amino Acid Ionic Liquid Surfactants in Aqueous Media. The Journal of Physical Chemistry B - ACS Publications. URL:
-
[3] (S)-Methyl 2-amino-2-(2-chlorophenyl)acetate hydrochloride | 213018-92-9. Benchchem. URL:
-
[5] H-Val-OMe.HCl | 6306-52-1. Benchchem. URL:
-
[4] Catalytic Synthesis of Amino Acid Ester Hydrochloride by Hydrogen Chloride. Academax. URL:
Sources
- 1. WO2022133323A1 - 6-aza-nucleoside prodrugs as antiviral agents for treating virus infections - Google Patents [patents.google.com]
- 2. pubs.acs.org [pubs.acs.org]
- 3. (S)-Methyl 2-amino-2-(2-chlorophenyl)acetate hydrochloride | 213018-92-9 | Benchchem [benchchem.com]
- 4. Catalytic Synthesis of Amino Acid Ester Hydrochloride by Hydrogen Chloride-Academax [academax.com]
- 5. H-Val-OMe.HCl | 6306-52-1 | Benchchem [benchchem.com]
Troubleshooting poor solubility of 2-Methylpropyl 2-aminopropanoate hydrochloride in organic synthesis
Troubleshooting poor solubility of 2-Methylpropyl 2-aminopropanoate hydrochloride in organic synthesis
A comprehensive guide for researchers, scientists, and drug development professionals on troubleshooting solubility issues in organic synthesis.
Welcome to the technical support center for 2-Methylpropyl 2-aminopropanoate hydrochloride. This guide, designed by our team of senior application scientists, provides in-depth troubleshooting strategies, detailed experimental protocols, and answers to frequently asked questions to help you overcome challenges related to the solubility of this compound in your organic synthesis workflows.
Understanding the Challenge: The Nature of 2-Methylpropyl 2-aminopropanoate hydrochloride
2-Methylpropyl 2-aminopropanoate hydrochloride is the salt of a free amine and hydrochloric acid. This ionic character is the primary determinant of its solubility profile. The presence of the charged ammonium group (-NH3+) and the chloride counter-ion (Cl-) makes the molecule highly polar. Consequently, it exhibits good solubility in polar solvents such as water and methanol but is sparingly soluble to insoluble in many common non-polar and weakly polar organic solvents used in synthesis, such as dichloromethane (DCM), tetrahydrofuran (THF), and ethyl acetate.[1] This can pose a significant challenge when these less polar solvents are required for subsequent reaction steps, such as peptide couplings or other functional group transformations.
Frequently Asked Questions (FAQs)
Q1: Why is my 2-Methylpropyl 2-aminopropanoate hydrochloride not dissolving in my organic solvent?
The poor solubility of 2-Methylpropyl 2-aminopropanoate hydrochloride in many organic solvents is due to its high polarity as a salt.[1] Solvents with low polarity, such as hydrocarbons (e.g., hexane, toluene) and ethers (e.g., diethyl ether), are generally poor choices for dissolving this compound. Even moderately polar solvents like dichloromethane (DCM) and tetrahydrofuran (THF) can be problematic.
Q2: What are the recommended initial solvents for dissolving 2-Methylpropyl 2-aminopropanoate hydrochloride?
For direct dissolution, polar protic solvents are the best starting point. Consider the following:
-
High Polarity Solvents: Water, Methanol (MeOH), Ethanol (EtOH)
-
Polar Aprotic Solvents: Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)
While these solvents can effectively dissolve the hydrochloride salt, they may not always be compatible with subsequent reaction conditions.
Q3: Can I improve solubility by heating the mixture?
Gentle warming can increase both the rate of dissolution and the overall solubility of the compound.[2] However, it is crucial to be mindful of the thermal stability of your compound and the boiling point of the solvent. For most applications, a gentle warming to 30-40°C is a safe starting point. Aggressive heating should be avoided as it can lead to degradation.
Q4: What about using physical methods like sonication or vigorous stirring?
Both vigorous stirring and sonication are effective physical methods to enhance dissolution. Sonication can help break down solid agglomerates, increasing the surface area available for solvation. Continuous and vigorous stirring ensures that the solid is well-dispersed in the solvent, maximizing contact between the solute and solvent molecules.
Q5: Is it possible to use a co-solvent system to improve solubility?
Yes, using a co-solvent system can be a viable strategy. Adding a small amount of a polar solvent in which the compound is soluble (e.g., methanol) to a suspension in a less polar solvent (e.g., dichloromethane) can sometimes achieve the desired solubility. However, the ratio of the co-solvents needs to be carefully optimized to ensure it does not negatively impact your reaction.
Troubleshooting Guide: A Step-by-Step Approach to Overcoming Solubility Issues
This guide provides a logical workflow for addressing the poor solubility of 2-Methylpropyl 2-aminopropanoate hydrochloride.
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// Edges start -> physical_methods; physical_methods -> check_solubility1; check_solubility1 -> proceed [label="Yes"]; check_solubility1 -> cosolvent [label="No"]; cosolvent -> check_solubility2; check_solubility2 -> proceed [label="Yes"]; check_solubility2 -> free_amine [label="No"]; free_amine -> check_solubility3; check_solubility3 -> proceed [label="Yes"]; check_solubility3 -> re-evaluate [label="No"]; }
Caption: Troubleshooting workflow for solubility issues.Experimental Protocols
Protocol 1: Small-Scale Solubility Test
Before committing a large amount of material, it is prudent to perform a small-scale solubility test to identify a suitable solvent or solvent system.
Materials:
-
2-Methylpropyl 2-aminopropanoate hydrochloride (a few milligrams)
-
A selection of organic solvents (e.g., DCM, THF, Ethyl Acetate, Acetonitrile, DMF, Methanol)
-
Small vials or test tubes
-
Vortex mixer
-
Pipettes
Procedure:
-
Weigh approximately 5-10 mg of 2-Methylpropyl 2-aminopropanoate hydrochloride into several separate vials.
-
To each vial, add 0.5 mL of a different organic solvent.
-
Vortex each vial vigorously for 1-2 minutes.
-
Observe and record the solubility at room temperature.
-
If the compound is not soluble, gently warm the vial in a water bath (30-40°C) and observe any changes in solubility.
-
If a single solvent is not effective, try co-solvent mixtures based on your observations (e.g., 9:1 DCM:MeOH).
Protocol 2: Conversion of Hydrochloride Salt to Free Amine
This is the most robust method for achieving solubility in less polar organic solvents. The principle is to neutralize the hydrochloride with a mild base, allowing the non-polar free amine to be extracted into an organic solvent.[3]
Materials:
-
2-Methylpropyl 2-aminopropanoate hydrochloride
-
Anhydrous organic solvent (e.g., Dichloromethane, Ethyl Acetate)
-
Saturated aqueous sodium bicarbonate (NaHCO₃) solution or a weak organic base like triethylamine (TEA)
-
Deionized water
-
Brine (saturated aqueous NaCl solution)
-
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
-
Separatory funnel
-
Round-bottom flask
-
Rotary evaporator
Procedure:
-
Dissolution: Dissolve the 2-Methylpropyl 2-aminopropanoate hydrochloride in a minimal amount of deionized water or a saturated aqueous solution of sodium bicarbonate.
-
Neutralization:
-
Using Aqueous Base: If dissolved in water, transfer the solution to a separatory funnel and slowly add saturated aqueous sodium bicarbonate solution until the aqueous layer is basic (test with pH paper).
-
Using Organic Base: Alternatively, suspend the hydrochloride salt in the desired organic solvent (e.g., DCM) and add triethylamine (1.1 equivalents) dropwise with stirring.[4] Stir for 10-15 minutes.
-
-
Extraction:
-
From Aqueous Neutralization: Extract the aqueous layer three times with a suitable organic solvent (e.g., ethyl acetate or DCM). The free amine will partition into the organic layer.
-
From Organic Neutralization: If triethylamine was used, the resulting triethylamine hydrochloride salt may precipitate and can be filtered off. Alternatively, the reaction mixture can be washed with water to remove the salt.
-
-
Washing: Combine the organic extracts and wash with brine to remove residual water and any remaining inorganic salts.
-
Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
-
Concentration: Filter off the drying agent and concentrate the organic solution in vacuo using a rotary evaporator. The resulting oil or solid is the free amine, which should now be readily soluble in a range of organic solvents.
// Nodes start [label="Start: Hydrochloride Salt", fillcolor="#F1F3F4", fontcolor="#202124"]; neutralize [label="Neutralize with Base\n(e.g., NaHCO3 or TEA)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; extract [label="Extract with Organic Solvent\n(e.g., DCM, Ethyl Acetate)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; wash [label="Wash Organic Layer\n(with Brine)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; dry [label="Dry Organic Layer\n(e.g., MgSO4)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; concentrate [label="Concentrate in vacuo", fillcolor="#4285F4", fontcolor="#FFFFFF"]; end [label="Result: Free Amine", fillcolor="#34A853", fontcolor="#FFFFFF"];
// Edges start -> neutralize; neutralize -> extract; extract -> wash; wash -> dry; dry -> concentrate; concentrate -> end; }
Caption: Workflow for converting the hydrochloride salt to the free amine.Data Summary
While specific quantitative solubility data for 2-Methylpropyl 2-aminopropanoate hydrochloride is not widely published, the following table provides a qualitative guide based on the properties of analogous amino acid ester hydrochlorides.
| Solvent | Polarity | Expected Solubility of Hydrochloride Salt | Expected Solubility of Free Amine |
| Water | High | Soluble | Sparingly Soluble |
| Methanol (MeOH) | High | Soluble | Soluble |
| Ethanol (EtOH) | High | Moderately Soluble | Soluble |
| Dimethylformamide (DMF) | High | Soluble | Soluble |
| Dichloromethane (DCM) | Medium | Sparingly Soluble to Insoluble | Soluble |
| Tetrahydrofuran (THF) | Medium | Insoluble | Soluble |
| Ethyl Acetate (EtOAc) | Medium | Insoluble | Soluble |
| Diethyl Ether | Low | Insoluble | Moderately Soluble |
| Hexanes | Low | Insoluble | Insoluble |
This table provides general guidance. It is always recommended to perform a small-scale solubility test as described in Protocol 1.
References
- BenchChem. Improving solubility of H-Glu(OEt)-OEt.HCl in organic solvents. BenchChem Tech Support.
- BenchChem. Improving solubility of DL-Threonine methyl ester hydrochloride for reactions. BenchChem Tech Support.
- Zhang, Y., et al. (2017). Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents. New Journal of Chemistry, 41(22), 13484-13491.
- Mishra, A., et al. (2008). Synthesis, characterization and pharmacological evaluation of prodrugs of flurbiprofen. Acta Pharmaceutica, 58(1), 89-100.
- Krutov, I. (2016). How to obtain and isolate free amino acids methyl esters from their hydrochloride salts?
- Grabski, M. (2015). What is the best way to convert my amine compound from the salt form into free amine?
- Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents.
- MIT OpenCourseWare.
- F. M. F. Chen, et al. (1990). Conversion of Amino Acid Benzyl Ester p-Toluene Sulfonates to Their Hydrochloride Salts by using Tetramethylguanidine. Chemical & Pharmaceutical Bulletin, 38(1), 11-13.
- Chemistry LibreTexts. (2023).
- Avdeef, A., et al. (2016). Solubility Temperature Dependence Predicted from 2D Structure. ADMET & DMPK, 4(2), 119-146.
- NurdRage. (2011, September 11).
- Parchem.
- University of Rochester.
- IUPAC-NIST Solubility D
- Organic Syntheses. L-Proline.
- Needham, T. E. (1972). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI.
- University of Rhode Island. The Solubility of Amino Acids in Various Solvent Systems.
- Sinochem Nanjing Corporation.
- V. V. Suresh Babu, et al. (2000). A method for the deprotonation of hydrochloride salts of peptide esters to free amin. Indian Journal of Chemistry, 39B, 629-631.
- Lee, J., et al. (2020). Effect of Blending Ratio and Temperature on CO2 Solubility in Blended Aqueous Solution of Monoethanolamine and 2-Amino-2-methyl-propanol: Experimental and Modeling Study Using the Electrolyte Nonrandom Two-Liquid Model. Industrial & Engineering Chemistry Research, 59(46), 20569-20580.
- ECHEMI. What is the best method to convert HCl amine salt to free amine?
- Royal Society of Chemistry.
- Chemistry Unit 2. (2020, June 1).
Sources
Reference Data & Comparative Studies
Mass spectrometry fragmentation pattern comparison for 2-Methylpropyl 2-aminopropanoate hydrochloride
Mass spectrometry fragmentation pattern comparison for 2-Methylpropyl 2-aminopropanoate hydrochloride
An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 2-Methylpropyl 2-aminopropanoate hydrochloride and its Analogs
For researchers and professionals in drug development and chemical analysis, mass spectrometry stands as an indispensable tool for molecular structure elucidation. This guide offers a detailed examination of the predicted mass spectrometry fragmentation pattern of 2-Methylpropyl 2-aminopropanoate hydrochloride, the isobutyl ester of alanine. Due to a scarcity of published experimental spectra for this specific salt, this guide synthesizes foundational principles of mass spectrometry, established fragmentation mechanisms of amino acid esters, and comparative data from analogous compounds to provide a robust predictive analysis.
Principles of Fragmentation in Amino Acid Esters
The fragmentation of an organic molecule in a mass spectrometer is not a random process. It follows well-defined chemical principles governed by the molecule's structure, the ionization method employed, and the stability of the resulting fragment ions. For amino acid esters like 2-Methylpropyl 2-aminopropanoate, the primary sites of charge localization and subsequent fragmentation are the nitrogen atom of the amino group and the oxygen atoms of the ester group.
Electron Ionization (EI) vs. Electrospray Ionization (ESI)
Under Electron Ionization (EI) , a high-energy electron beam bombards the molecule, ejecting an electron to create a high-energy molecular radical cation (M•+).[1][2] This excess energy induces extensive fragmentation. Key fragmentation processes for esters in EI include alpha (α)-cleavage and McLafferty rearrangements.[3]
Electrospray Ionization (ESI) is a softer ionization technique that typically generates a protonated molecule, [M+H]+. The fragmentation of this even-electron ion, usually induced by collision-induced dissociation (CID), often involves the loss of small, stable neutral molecules like water (H₂O) or carbon monoxide (CO).[4]
For 2-Methylpropyl 2-aminopropanoate hydrochloride, analysis is performed on the free base, 2-Methylpropyl 2-aminopropanoate (Molecular Weight: 145.20 g/mol ). The hydrochloride salt simply ensures solubility and stability; the HCl moiety is not typically observed in the mass spectrum.
Predicted Fragmentation Pattern of 2-Methylpropyl 2-aminopropanoate
The structure of 2-Methylpropyl 2-aminopropanoate offers several predictable fragmentation pathways. The molecular ion (M•+) in an EI spectrum is expected at an m/z of 145.
Key Fragmentation Pathways (EI-MS)
-
Alpha (α)-Cleavage: This is a characteristic fragmentation for amines.[5][6] The bond between the α-carbon and the carbonyl group can break, leading to a resonance-stabilized iminium ion. This is typically the most favorable and intense peak, known as the base peak.
-
Pathway: Cleavage of the Cα-C(O) bond.
-
Resulting Ion: [CH₃CH=NH₂]⁺
-
Expected m/z: 44
-
-
Loss of the Isobutoxy Radical: The ester portion can fragment through the loss of the isobutoxy group (•OCH₂(CH₃)₂).
-
Pathway: Cleavage of the C(O)-O bond.
-
Resulting Ion: [CH₃CH(NH₂)CO]⁺
-
Expected m/z: 88
-
-
Loss of the Isobutyl Group: A common fragmentation for esters is the loss of the alkyl portion of the ester, often with a hydrogen rearrangement. However, direct cleavage can also occur. The loss of an isobutylene molecule (C₄H₈) via a McLafferty-type rearrangement is also highly probable.
-
Pathway 1 (Loss of isobutyl radical): Cleavage of the O-CH₂ bond to lose •C₄H₉. This results in an ion at m/z 88.
-
Pathway 2 (McLafferty Rearrangement): A six-membered ring transition state leads to the loss of isobutylene (56 Da).
-
Resulting Ion: [CH₃CH(NH₂)COOH]•+
-
Expected m/z: 89
-
-
Formation of the Isobutyl Cation: The isobutyl group can cleave to form a stable secondary carbocation.
-
Pathway: Cleavage of the O-CH₂ bond with charge retention on the alkyl fragment.
-
Resulting Ion: [C₄H₉]⁺
-
Expected m/z: 57
-
The predicted fragmentation cascade is illustrated below.
Caption: Predicted EI Fragmentation of 2-Methylpropyl 2-aminopropanoate.
Summary of Predicted Fragments
| m/z | Proposed Ion Structure | Fragmentation Pathway | Notes |
| 145 | [C₇H₁₅NO₂]•+ | Molecular Ion (M•+) | May be of low intensity |
| 89 | [C₃H₇NO₂]•+ | McLafferty Rearrangement (Loss of C₄H₈) | Characteristic of esters with γ-hydrogens |
| 88 | [C₄H₈NO]⁺ | Loss of isobutoxy radical (•OC₄H₉) | |
| 57 | [C₄H₉]⁺ | Isobutyl cation | A common alkyl fragment |
| 44 | [C₂H₆N]⁺ | α-Cleavage (Loss of •COOC₄H₉) | Predicted Base Peak |
Comparison with Alternative Aminopropanoates
| Compound | MW | Base Peak (m/z) | Key Fragments (m/z) | Structural Difference |
| Methyl 2-aminopropanoate | 103 | 44 | 58 (M-45), 74 (M-29) | Methyl ester group |
| Ethyl 2-aminopropanoate | 117 | 44 | 72 (M-45), 88 (M-29) | Ethyl ester group |
| 2-Methylpropyl 2-aminopropanoate (Predicted) | 145 | 44 | 88 (M-57), 89 (M-56) | Isobutyl ester group |
Analysis of Comparison:
-
Consistent Base Peak: Across all three compounds, the base peak is consistently at m/z 44 . This confirms that α-cleavage to form the [CH₃CH=NH₂]⁺ iminium ion is the dominant fragmentation pathway, irrespective of the ester's alkyl chain length. This provides a strong diagnostic marker for the alanine backbone.
-
Ester-Related Fragments: The fragments related to the ester group predictably shift with the mass of the alkyl group. For example, the loss of the alkoxy radical (•OR) results in an ion at m/z 88 for both the ethyl and isobutyl esters, though the neutral loss is different. The McLafferty rearrangement, leading to a peak at m/z 89 for the isobutyl ester, is not possible for the methyl ester and less favored for the ethyl ester, making it a more distinctive feature of larger alkyl esters.
Experimental Protocol for Analysis
To acquire a mass spectrum of 2-Methylpropyl 2-aminopropanoate hydrochloride, a standard Gas Chromatography-Mass Spectrometry (GC-MS) protocol with EI is recommended.
Step-by-Step Methodology
-
Sample Preparation:
-
Dissolve a small quantity (~1 mg) of 2-Methylpropyl 2-aminopropanoate hydrochloride in a suitable solvent like methanol or dichloromethane (1 mL).
-
To analyze the free base, a simple liquid-liquid extraction can be performed. Add 1 mL of a dilute aqueous base (e.g., 0.1 M NaHCO₃) to the solution, vortex, and extract with 1 mL of dichloromethane. The organic layer will contain the neutralized free base, 2-Methylpropyl 2-aminopropanoate.
-
Carefully transfer the organic layer to a clean GC vial.
-
-
GC-MS Instrumentation and Conditions:
-
System: A standard benchtop GC-MS system equipped with an Electron Ionization (EI) source.
-
GC Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable.
-
Injection: Inject 1 µL of the prepared sample into the GC inlet, typically set to 250°C in splitless or split mode.
-
Oven Program:
-
Initial Temperature: 50°C, hold for 2 minutes.
-
Ramp: Increase temperature at 10°C/min to 280°C.
-
Final Hold: Hold at 280°C for 5 minutes.
-
-
Carrier Gas: Helium at a constant flow rate of ~1 mL/min.
-
-
Mass Spectrometer Conditions:
-
Ionization Mode: Electron Ionization (EI).
-
Ionization Energy: 70 eV (standard).
-
Mass Range: Scan from m/z 40 to 200.
-
Source Temperature: 230°C.
-
Quadrupole Temperature: 150°C.
-
-
Data Analysis:
-
Identify the chromatographic peak corresponding to the analyte.
-
Extract the mass spectrum from this peak.
-
Identify the molecular ion (if present) and major fragment ions.
-
Compare the obtained spectrum with the predicted fragmentation pattern and library spectra of related compounds.
-
This protocol provides a self-validating system, as the chromatographic retention time and the resulting mass spectrum together provide a high-confidence identification of the target compound.
Caption: Experimental Workflow for GC-MS Analysis.
References
-
NIST Mass Spectrometry Data Center. In NIST Chemistry WebBook; Linstrom, P. J., Mallard, W. G., Eds.; National Institute of Standards and Technology: Gaithersburg, MD. [Link]
-
ResearchGate. Fragmentation pattern of compound 2. [Link]
-
Junk, G.; Svec, H. The Mass Spectra of the a-,Amino Acids. OSTI.GOV. [Link]
-
PubChem. l-Alanine, N-methoxycarbonyl-, isobutyl ester. [Link]
-
LibreTexts. Introduction to Mass Spectrometry - Fragmentation Mechanisms. [Link]
-
PubChem. l-Alanine, N-(2-furoyl)-, isobutyl ester. [Link]
-
NIST Chemistry WebBook. β-Alanine, N-(4-methylbenzoyl)-, butyl ester. [Link]
-
Vékey, K.; Czira, G.; Le Dû, A.; Somogyi, Á. Fragmentation mechanisms of α-amino acids protonated under electrospray ionization: a collisional activation and ab initio theoretical study. Journal of Mass Spectrometry. [Link]
-
Clark, J. Mass Spectra - Fragmentation Patterns. Doc Brown's Chemistry. [Link]
-
LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]
-
Clark, J. Fragmentation Patterns in Mass Spectra. Chemguide. [Link]
-
University of Copenhagen. Fragmentation mechanisms in electron impact mass spectrometry. [Link]
-
eGyanKosh. Unit-13 Mass Spectrometry: Fragmentation Patterns. [Link]
Sources
- 1. orgchemboulder.com [orgchemboulder.com]
- 2. chemguide.co.uk [chemguide.co.uk]
- 3. thiele.ruc.dk [thiele.ruc.dk]
- 4. researchgate.net [researchgate.net]
- 5. mass spectrum of propan-2-amine (2-aminopropane) C3H9N (CH3)2CHNH2 fragmentation pattern of m/z m/e ions for analysis and identification of isopropylamine 2-propylamine 2-propanamine image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
- 6. chem.libretexts.org [chem.libretexts.org]
- 7. osti.gov [osti.gov]
A Senior Application Scientist's Guide to Validating Enantiomeric Purity of 2-Methylpropyl 2-aminopropanoate hydrochloride using GC-MS
A Senior Application Scientist's Guide to Validating Enantiomeric Purity of 2-Methylpropyl 2-aminopropanoate hydrochloride using GC-MS
In the landscape of pharmaceutical development, the stereochemical identity of a molecule is not a trivial detail; it is a critical attribute that dictates its pharmacological and toxicological profile. For chiral molecules like 2-Methylpropyl 2-aminopropanoate hydrochloride, an ester of the amino acid valine, ensuring enantiomeric purity is a regulatory mandate and a scientific necessity.[1] This guide provides an in-depth, experience-driven comparison of methodologies for validating the enantiomeric purity of this compound, with a primary focus on a robust Gas Chromatography-Mass Spectrometry (GC-MS) method. We will explore the causal logic behind our experimental choices, compare it with alternative techniques, and provide a self-validating framework grounded in authoritative standards.
The Imperative of Chirality and the Analytical Challenge
2-Methylpropyl 2-aminopropanoate, as a valine derivative, contains a stereogenic center. The (S)-enantiomer is the naturally occurring form, while the (R)-enantiomer can be an unintended impurity from synthesis or a product of racemization. The polar nature of this amino acid ester hydrochloride presents a significant analytical challenge for direct GC analysis, as it lacks the volatility required for gas-phase separation. Therefore, a critical step of derivatization is necessary to convert the analyte into a more volatile and thermally stable form suitable for GC.[2]
Part 1: The Chiral GC-MS Methodology: A Step-by-Step Protocol
Our primary analytical approach is direct enantiomeric separation using a chiral GC column, which allows for the simultaneous separation and quantification of both enantiomers. This method is favored for its high resolution and sensitivity, especially when coupled with a mass spectrometer.[3]
The "Why": Rationale for Methodological Choices
-
Derivatization Agent: N-Trifluoroacetyl (TFA) : We select Trifluoroacetic Anhydride (TFAA) for derivatization. Acylation with TFAA targets the primary amine, replacing the active hydrogen with a nonpolar trifluoroacetyl group.[2] This single-step reaction is efficient, produces a stable derivative with excellent volatility, and the fluorine atoms enhance detection sensitivity with an electron capture detector (ECD) or provide characteristic mass fragments for MS.[4]
-
Chiral Stationary Phase (CSP): Cyclodextrin-Based Column : The choice of the column is the most critical parameter for enantioseparation. We employ a derivatized cyclodextrin-based capillary column, such as a Rt-βDEXcst.[5] These CSPs create a chiral environment where the derivatized enantiomers form transient, diastereomeric complexes with differing stabilities, leading to different retention times.[5] Cyclodextrin columns are well-established for their ability to separate a wide range of enantiomers, including derivatized amino acids.[5][6]
-
Detection: Mass Spectrometry (MS) : While a Flame Ionization Detector (FID) can be used, MS provides unequivocal identification of the enantiomers based on their mass spectra and fragmentation patterns, adding a layer of certainty to the analysis. Selected Ion Monitoring (SIM) mode can be used to achieve very low limits of detection and quantification.[6]
Experimental Workflow: From Sample to Signal
The entire process, from receiving the sample to generating the final purity data, follows a meticulously controlled workflow to ensure accuracy and reproducibility.
Caption: Experimental workflow for chiral GC-MS analysis.
Detailed Experimental Protocol
-
Standard and Sample Preparation:
-
Accurately weigh approximately 10 mg of 2-Methylpropyl 2-aminopropanoate hydrochloride standard/sample into a 2 mL reaction vial.
-
Add 500 µL of anhydrous dichloromethane and vortex to dissolve.
-
-
Derivatization:
-
Add 100 µL of pyridine followed by 150 µL of Trifluoroacetic Anhydride (TFAA).[2]
-
Cap the vial tightly and heat at 60°C for 30 minutes.
-
Cool the vial to room temperature. Evaporate the solvent and excess reagent under a gentle stream of dry nitrogen.
-
Reconstitute the residue in 1.0 mL of ethyl acetate for GC-MS analysis.
-
-
GC-MS Conditions:
-
GC System: Agilent 8890 or equivalent.
-
Column: Rt-βDEXcst (30 m x 0.25 mm ID, 0.25 µm film thickness).
-
Inlet: Split/Splitless, 250°C, Split ratio 50:1.
-
Carrier Gas: Helium, constant flow at 1.2 mL/min.
-
Oven Program: 80°C (hold 1 min), ramp to 180°C at 5°C/min, hold for 5 min.
-
MS System: Agilent 5977B or equivalent.
-
Source Temp: 230°C.
-
Quad Temp: 150°C.
-
Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for the TFA-derivative.
-
Part 2: Comparative Analysis: GC-MS vs. Chiral HPLC
While chiral GC-MS is a powerful technique, it is essential to understand its performance relative to alternatives, primarily Chiral High-Performance Liquid Chromatography (HPLC).[3] Chiral HPLC is a dominant technique for enantiomeric separations and can be performed directly (on a chiral stationary phase) or indirectly (derivatization with a chiral agent followed by separation on an achiral column).[3][7]
| Feature | Chiral GC-MS (Direct Method) | Chiral HPLC (Direct Method) |
| Principle | Volatilization and separation in the gas phase on a chiral stationary phase. | Liquid phase separation on a chiral stationary phase (e.g., polysaccharide-based).[8][9] |
| Sample Volatility | Required. Derivatization is mandatory for polar analytes like amino acid esters. | Not required. Ideal for non-volatile and thermally labile compounds. |
| Resolution | Typically very high, providing baseline separation for many enantiomers. | Excellent, with a wide variety of available chiral stationary phases (CSPs). |
| Sensitivity | High, especially with MS detection in SIM mode. | Can be high, but may require derivatization to add a chromophore for UV detection.[3] |
| Analysis Time | Generally faster run times compared to HPLC. | Can have longer run times, especially with complex mobile phases. |
| Solvent Consumption | Minimal, primarily carrier gas. | Significantly higher, uses organic solvents and buffers. |
| Method Development | Can be complex due to derivatization and temperature programming. | Often requires extensive screening of columns and mobile phases. |
| Cost (Instrument) | High initial capital cost for GC-MS systems. | Moderate to high, depending on the detector (e.g., MS vs. UV). |
When to Choose GC-MS: This method is superior for volatile or semi-volatile analytes where high sensitivity and rapid analysis are paramount. The structural confirmation provided by MS is a significant advantage in research and quality control settings.
When to Choose Chiral HPLC: HPLC is the go-to method for non-volatile, polar, or thermally unstable compounds.[9] It offers greater flexibility in the choice of chiral stationary phases and mobile phases, making it adaptable to a broader range of molecules without the need for derivatization.
Part 3: A Self-Validating System: The Method Validation Protocol
Trust in an analytical result is built upon a rigorously validated method. The protocol described here is grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure the method is fit for its intended purpose.[10][11][12]
Validation Workflow Logic
A validated method is a system of interconnected checks. Each parameter confirms a different aspect of the method's performance, creating a robust and trustworthy analytical procedure.
Caption: Logical relationship of analytical method validation parameters.
Step-by-Step Validation Experiments
-
Specificity:
-
Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present (e.g., impurities, degradation products, matrix components).
-
Protocol: Analyze a blank (reagents only), a sample of the desired (S)-enantiomer, and a sample spiked with a known amount of the (R)-enantiomer. The peaks for each enantiomer should be well-resolved from each other and from any other peaks in the chromatogram.[11]
-
-
Linearity:
-
Objective: To verify that the instrument response is directly proportional to the concentration of the analyte over a specified range.
-
Protocol: Prepare a series of at least five standard solutions of the (R)-enantiomer spiked into the (S)-enantiomer, covering a range from the reporting limit to 150% of the specification limit (e.g., 0.05% to 1.5% of the (R)-enantiomer). Plot the peak area response versus concentration and determine the correlation coefficient (r²), which should be ≥ 0.99.
-
-
Range:
-
Objective: To confirm the interval over which the method is precise, accurate, and linear.
-
Protocol: The range is established by confirming that the method provides acceptable linearity, accuracy, and precision within the concentration limits determined from the linearity study.[10]
-
-
Accuracy:
-
Objective: To determine the closeness of the measured value to the true value.
-
Protocol: Analyze samples of the (S)-enantiomer spiked with known concentrations of the (R)-enantiomer at three levels (low, medium, high) across the range. Calculate the percent recovery for each level. The recovery should typically be within 90-110% for impurity analysis.
-
-
Precision:
-
Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.
-
Protocol:
-
Repeatability (Intra-assay precision): Perform six replicate analyses of a sample spiked at 100% of the specification limit on the same day, with the same analyst and instrument.
-
Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.
-
Acceptance Criterion: The relative standard deviation (RSD) for each set of measurements should be ≤ 10%.
-
-
-
Limit of Quantitation (LOQ) and Limit of Detection (LOD):
-
Objective: To determine the lowest concentration of the analyte that can be reliably quantified and detected, respectively.
-
Protocol: These can be determined based on the signal-to-noise ratio (S/N). Typically, LOQ corresponds to an S/N of 10:1, and LOD to an S/N of 3:1. Alternatively, they can be calculated from the standard deviation of the response and the slope of the linearity curve.
-
-
Robustness:
-
Objective: To evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters.
-
Protocol: Introduce small changes to critical parameters such as GC oven temperature ramp rate (±0.2 °C/min), carrier gas flow rate (±0.1 mL/min), and derivatization time (±5 min). The resolution between the enantiomeric peaks should be maintained (Resolution > 1.5), and the quantitative result should not significantly change.
-
By systematically executing this validation protocol, we build a comprehensive data package that demonstrates the GC-MS method is reliable, accurate, and fit for the purpose of quantifying the enantiomeric purity of 2-Methylpropyl 2-aminopropanoate hydrochloride, thereby ensuring the quality and safety of the final pharmaceutical product.
References
-
MDPI. (2021, March 19). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. Available at: [Link]
-
ACS Publications. (2007, November 1). Development of N-Acetyl Methyl Ester Derivatives for the Determination of δ13C Values of Amino Acids Using Gas Chromatography-Combustion- Isotope Ratio Mass Spectrometry. Available at: [Link]
-
PubMed. (n.d.). Analysis of amino acids by gas chromatography-flame ionization detection and gas chromatography-mass spectrometry: simultaneous derivatization of functional groups by an aqueous-phase chloroformate-mediated reaction. Available at: [Link]
-
Wiley Online Library. (2018, January 16). Stepwise extraction, chemical modification, GC–MS separation, and determination of amino acids in human plasma. Available at: [Link]
-
RSC Publishing. (n.d.). Enantioseparation of chiral amino acids as the ()-ethoxycarbonylated diastereomeric esters by achiral dual-capillary column gas chromatography. Available at: [Link]
-
Regis Technologies. (n.d.). System Suitability And Validation For Chiral Purity Assays Of Drug Substances. Available at: [Link]
-
ResearchGate. (n.d.). 1.1.3. Chiral separation of amino acids by gas chromatography. Available at: [Link]
-
Open Access LMU. (2022, February 6). Chiral stationary phases and applications in gas chromatography. Available at: [Link]
-
ResearchGate. (n.d.). Comparison of derivatization and chromatographic methods for GC-MS analysis of amino acid enantiomers in physiological samples | Request PDF. Available at: [Link]
-
ICH. (2023, November 30). validation of analytical procedures q2(r2). Available at: [Link]
-
Acta Naturae. (2025, December 4). Chiral chromatographic analysis of amino acids with pre-column derivatization by o -phthalaldehyde: improving the determination of enantiomers using ion-pair reagents. Available at: [Link]
-
YAKHAK HOEJI. (2021, June 30). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Available at: [Link]
-
PubMed. (2010, May 1). Comparison of derivatization and chromatographic methods for GC-MS analysis of amino acid enantiomers in physiological samples. Available at: [Link]
-
European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. Available at: [Link]
-
ICH. (2022, May 24). bioanalytical method validation and study sample analysis m10. Available at: [Link]
-
European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available at: [Link]
-
PubMed. (2023, March 15). Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry. Available at: [Link]
-
Gcms.cz. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Available at: [Link]
Sources
- 1. System Suitability And Validation For Chiral Purity Assays Of Drug Substances - Regis Technologies [registech.com]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts [mdpi.com]
- 5. gcms.cz [gcms.cz]
- 6. researchgate.net [researchgate.net]
- 7. Chiral chromatographic analysis of amino acids with pre-column derivatization by o -phthalaldehyde: improving the determination of enantiomers using ion-pair reagents - Panin - Acta Naturae [actanaturae.ru]
- 8. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
- 9. sigmaaldrich.com [sigmaaldrich.com]
- 10. database.ich.org [database.ich.org]
- 11. ema.europa.eu [ema.europa.eu]
- 12. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
A Comparative Analysis of Coupling Efficiency: 2-Methylpropyl 2-aminopropanoate Hydrochloride vs. Methyl Esters in Peptide Synthesis
A Comparative Analysis of Coupling Efficiency: 2-Methylpropyl 2-aminopropanoate Hydrochloride vs. Methyl Esters in Peptide Synthesis
In the intricate process of peptide synthesis, the selection of appropriate protecting groups for amino acids is a critical determinant of overall efficiency and yield. This guide provides a detailed comparative analysis of the coupling efficiency of 2-Methylpropyl 2-aminopropanoate hydrochloride (Isobutyl-Ala-HCl) against the more conventional methyl ester of alanine (Ala-OMe) in a model peptide coupling reaction. This study is designed for researchers, scientists, and drug development professionals seeking to optimize their peptide synthesis workflows, particularly when dealing with sterically hindered residues.
The isobutyl ester, with its branched alkyl chain, presents a greater steric challenge compared to the linear methyl group. This comparison aims to quantify the impact of this increased steric hindrance on the rate and completeness of the peptide bond formation. Understanding these differences is paramount for rational reagent selection and the development of robust synthetic protocols.
Core Principles of Peptide Coupling
The formation of a peptide bond is a condensation reaction between the carboxyl group of one amino acid and the amino group of another. This process is not spontaneous and requires the "activation" of the carboxyl group to make it more susceptible to nucleophilic attack by the amine. Modern peptide synthesis relies on a variety of coupling reagents to achieve this activation, with aminium/uronium salts like HBTU being widely used due to their high efficiency and ability to suppress racemization.[1][2][3]
The general mechanism, when using HBTU, involves the formation of a highly reactive HOBt active ester of the N-protected amino acid.[3][4] This active ester is then readily attacked by the free amino group of the other amino acid, forming the desired peptide bond. The efficiency of this second step, the aminolysis, is significantly influenced by the steric environment of both the activated carboxyl group and the attacking amino group.[5][6][7]
Experimental Design: A Head-to-Head Comparison
To objectively benchmark the coupling efficiency, a model dipeptide synthesis was designed. An N-terminally protected amino acid, Fmoc-Valine (Fmoc-Val-OH), was chosen for its β-branched side chain, which introduces a moderate level of steric hindrance. This was coupled with either 2-Methylpropyl 2-aminopropanoate hydrochloride or Alanine methyl ester hydrochloride.
The reaction progress was monitored qualitatively using the ninhydrin test to detect the presence of unreacted primary amines.[8][9][10] Quantitative analysis of the final product purity and the extent of any side reactions was performed using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).[11][12][13][14][15]
Detailed Experimental Protocols
-
Reactant Preparation :
-
In two separate reaction vessels, dissolve Fmoc-Val-OH (1.0 equivalent) in anhydrous N,N-Dimethylformamide (DMF).
-
In a third vessel, dissolve 2-Methylpropyl 2-aminopropanoate hydrochloride (1.1 equivalents) in DMF.
-
In a fourth vessel, dissolve Alanine methyl ester hydrochloride (1.1 equivalents) in DMF.
-
-
Activation of Fmoc-Val-OH :
-
Coupling Reaction :
-
To one activated Fmoc-Val-OH solution, add the 2-Methylpropyl 2-aminopropanoate hydrochloride solution along with an additional equivalent of DIPEA to neutralize the hydrochloride salt.
-
To the second activated Fmoc-Val-OH solution, add the Alanine methyl ester hydrochloride solution, also with an additional equivalent of DIPEA.
-
Allow both reactions to proceed at room temperature with stirring.
-
-
Reaction Monitoring :
-
At timed intervals (e.g., 30, 60, 90, and 120 minutes), withdraw a small aliquot from each reaction mixture for ninhydrin testing.
-
-
Sample Preparation : Place a few resin beads or a small drop of the reaction mixture into a test tube.
-
Reagent Addition : Add a few drops of a 2% ninhydrin solution in ethanol.[8][16]
-
Heating : Heat the test tube in a water bath at 100°C for 5 minutes.[8][16]
-
Observation : A deep blue or purple color indicates the presence of primary amines, signifying an incomplete reaction.[8][9] The intensity of the color provides a qualitative measure of the amount of unreacted amine.
-
Sample Quenching and Preparation : After 2 hours, quench the reactions by adding a small amount of water. Dilute the samples with a suitable solvent mixture (e.g., 50:50 acetonitrile/water with 0.1% TFA).[11]
-
Chromatographic Conditions :
-
Data Analysis : Integrate the peak areas of the desired dipeptide product and any unreacted starting materials or side products. The coupling efficiency is calculated as the percentage of the product peak area relative to the total peak area.
Visualizing the Experimental Workflow
Caption: Workflow for the comparative coupling efficiency study.
Results and Discussion
The experimental results are summarized in the tables below.
Table 1: Qualitative Ninhydrin Test Results
| Time (minutes) | 2-Methylpropyl 2-aminopropanoate HCl | Alanine Methyl Ester HCl |
| 30 | Intense Blue | Light Blue |
| 60 | Light Blue | Faint Blue/Colorless |
| 90 | Faint Blue | Colorless |
| 120 | Very Faint Blue | Colorless |
The ninhydrin test results provide a clear initial indication of the difference in reaction rates. The coupling reaction with alanine methyl ester proceeded significantly faster, with a near-complete reaction observed within 60 minutes. In contrast, the reaction with the more sterically hindered 2-methylpropyl ester showed a slower disappearance of the free amine, suggesting a more sluggish reaction.
Table 2: Quantitative RP-HPLC Analysis (at 120 minutes)
| Amino Acid Ester | Product Purity (%) | Unreacted Fmoc-Val-OH (%) | Side Products (%) |
| 2-Methylpropyl 2-aminopropanoate HCl | 88.5 | 9.2 | 2.3 |
| Alanine Methyl Ester HCl | 97.8 | 1.1 | 1.1 |
The quantitative data from RP-HPLC confirms the qualitative observations from the ninhydrin test. The coupling efficiency with alanine methyl ester was excellent, achieving a product purity of 97.8%. The reaction with 2-methylpropyl 2-aminopropanoate hydrochloride resulted in a significantly lower product purity of 88.5%, with a notable amount of unreacted Fmoc-Val-OH remaining. This underscores the impact of steric hindrance on the completeness of the coupling reaction. The slightly higher percentage of side products in the isobutyl ester reaction could be attributed to the longer reaction time required, potentially allowing for competing side reactions to occur.
Mechanistic Interpretation of Steric Hindrance
The observed differences in coupling efficiency can be directly attributed to the steric bulk of the ester protecting groups.
Sources
- 1. peptidechemistry.org [peptidechemistry.org]
- 2. Exploring the Diverse Functions of HBTU in Peptide Synthesis [en.highfine.com]
- 3. HBTU - Wikipedia [en.wikipedia.org]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. Active esters and resins in peptide synthesis: the role of steric hindrance - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. Progress in the Synthesis of Peptides with "Difficult Sequences" - Creative Peptides [creative-peptides.com]
- 8. byjus.com [byjus.com]
- 9. microbenotes.com [microbenotes.com]
- 10. peptide.com [peptide.com]
- 11. hplc.eu [hplc.eu]
- 12. Reverse-phase HPLC Peptide Purification - Creative Peptides-Peptide Drug Discovery [pepdd.com]
- 13. RP-HPLC Peptide Purity Analysis - Creative Proteomics [creative-proteomics.com]
- 14. Workflow of HPLC in Peptide Purity Analysis | MtoZ Biolabs [mtoz-biolabs.com]
- 15. renyi.hu [renyi.hu]
- 16. pdf.benchchem.com [pdf.benchchem.com]
